Cas no 2227699-32-1 (methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate
• CAS No: 2227699-32-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 5854093
• PubChem ID: 165629321
• Update Time: 2025-11-01

methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate
• EN300-1784980
• 2227699-32-1

• Inchi： 1S/C11H12N2O3/c1-16-11(15)5-10(14)7-2-3-8-9(4-7)13-6-12-8/h2-4,6,10,14H,5H2,1H3,(H,12,13)/t10-/m0/s1
• InChI Key： LWVFZSFBFABZGZ-JTQLQIEISA-N
• SMILES： O[C@@H](CC(=O)OC)C1=CC=C2C(=C1)NC=N2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.2Ų

Additional information on methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate

Methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate: A Comprehensive Overview

The compound with CAS No 2227699-32-1, commonly referred to as methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound is a derivative of the benzodiazole family, a class of heterocyclic compounds known for their diverse biological activities. The benzodiazole core in this molecule contributes to its stability and reactivity, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate in drug discovery. Researchers have focused on its stereochemistry, particularly the (S) configuration at the chiral center, which plays a crucial role in determining its pharmacokinetic properties. The hydroxypropanoate moiety attached to the benzodiazole ring enhances the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodiazole ring through condensation reactions and the subsequent introduction of the hydroxypropanoate group via esterification. Recent advancements in asymmetric catalysis have enabled the selective formation of the (S) enantiomer, which is critical for optimizing the compound's pharmacological profile.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have demonstrated that methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate exhibits neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells. These findings suggest that it could be a viable candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, this compound has shown potential in anticancer research. Studies have revealed that methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate can induce apoptosis in cancer cells by targeting specific signaling pathways. The benzodiazole moiety is believed to play a pivotal role in these anticancer activities by interacting with key proteins involved in cell proliferation and survival.

The development of novel drug delivery systems has also been influenced by the unique properties of methyl (3S)-3-(1H-1,3-benzodiazol-5-yl)-3-hydroxypropanoate. Researchers have explored its use as a carrier molecule for delivering therapeutic agents across biological barriers. Its ability to form stable complexes with various drugs makes it an ideal candidate for nanomedicine applications.

Looking ahead, further research is needed to fully elucidate the mechanisms underlying the biological activities of this compound. Collaborative efforts between chemists, pharmacologists, and biologists will be essential to harness its full potential in drug discovery and development.